7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one
Overview
Description
7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one, commonly known as Hesperetin, is a flavonoid found in citrus fruits such as oranges, grapefruits, and lemons. Hesperetin has been found to have a variety of potential health benefits, including antioxidant, anti-inflammatory, and anticancer properties. In
Scientific Research Applications
Antimicrobial and Antioxidant Activities
Research has shown that derivatives of 7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one exhibit antimicrobial and antioxidant activities. This includes the synthesis of new compounds such as 7-hydroxy-3-pyrazolyl-chromen-4H-ones and their O-glucosides, which have demonstrated potential in combatting microbial infections and oxidative stress (Hatzade et al., 2008).
Anti-inflammatory Effects
Isolates from Belamcanda chinensis, including compounds structurally related to 7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one, are reported to have anti-inflammatory properties. These findings suggest its potential use in treating inflammatory conditions (Liu et al., 2008).
Photovoltaic Efficiency and Interaction with Graphene
Research involving derivatives of this compound has explored their interaction with graphene, leading to enhanced physicochemical properties. This is significant for applications in solar energy, as these interactions can potentially improve photovoltaic efficiency (Al-Otaibi et al., 2020).
Crystal Structure and Physico-chemical Properties
Studies have focused on the crystal structure and physico-chemical properties of related compounds, like 3,3'-[(4-Hydroxyphenyl)methyl]bis-(4-hydroxy-2H-chromen-2-one). Understanding these properties is crucial for the development of new pharmaceuticals and materials (Elenkova et al., 2014).
Synthesis of Novel Compounds
Several studies have explored the synthesis of novel compounds using 7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one as a base structure. These syntheses are important for the development of new drugs and chemicals with potential therapeutic or industrial applications (Igarashi et al., 2005; Chen et al., 2008).
Catalytic Properties in Organic Synthesis
There is research into the use of related compounds in catalyzing organic reactions, such as the Michael addition, important in synthesizing pharmaceuticals like Warfarin and its analogues (Alonzi et al., 2014).
Application in Synthesizing 3-Se/S-Chromones
A greener protocol was described for synthesizing 3-Se/S-4H-chromen-4-ones using related compounds. This contributes to eco-friendly chemical synthesis processes (Rafique et al., 2017).
properties
CAS RN |
89019-85-2 |
|---|---|
Product Name |
7-Hydroxy-3-(3-hydroxyphenyl)-4H-chromen-4-one |
Molecular Formula |
C15H10O4 |
Molecular Weight |
254.24 g/mol |
IUPAC Name |
7-hydroxy-3-(3-hydroxyphenyl)chromen-4-one |
InChI |
InChI=1S/C15H10O4/c16-10-3-1-2-9(6-10)13-8-19-14-7-11(17)4-5-12(14)15(13)18/h1-8,16-17H |
InChI Key |
RDYQZFNYNCDTFW-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)O)C2=COC3=C(C2=O)C=CC(=C3)O |
Canonical SMILES |
C1=CC(=CC(=C1)O)C2=COC3=C(C2=O)C=CC(=C3)O |
synonyms |
7,3′-Dihydroxyisoflavone; 7-Hydroxy-3-(3-hydroxyphenyl)-4H-1-benzopyran-4-one |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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